Cas no 42253-99-6 (Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-)

Benzeneacetic acid, a-methyl-, ethyl ester, (aS)- Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, ethyl ester, (aS)-
• (R)-2-PHENYLPROPIONATE ETHYL
• (R)-PhCHMeCO2Et
• Ethyl (2R)-2-Phenylpropanoate
• (R)-ethyl 2-phenylpropanoate
• TS-00188
• SCHEMBL10756249
• ethyl (R)-2-phenylpropanoate
• AKOS017343338
• 42253-99-6
• +Expand

• InChIKey： UTUVIKZNQWNGIM-SECBINFHSA-N
• Inchi： InChI=1S/C11H14O2/c1-3-13-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m1/s1
• SMILES： CCOC([C@@H](C1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.35320
• PSA: 26.30000
• Refractive Index: 1.496
• Boiling Point: 232.2°C at 760 mmHg
• Flash Point: 93.6°C
• Density: 1.012

Benzeneacetic acid, a-methyl-, ethyl ester, (aS)- Security Information

Benzeneacetic acid, a-methyl-, ethyl ester, (aS)- Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%